Cas no 1250736-62-9 (Benzenemethanol, 2-bromo-α-(3-methylphenyl)-)

• Product Name: Benzenemethanol, 2-bromo-α-(3-methylphenyl)-
• CAS No: 1250736-62-9
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• MDL: MFCD12964428
• CID: 4510843
• PubChem ID: 61724601
• Update Time: 2025-05-20

Benzenemethanol, 2-bromo-α-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-bromo-α-(3-methylphenyl)-
• (2-bromophenyl)-(3-methylphenyl)methanol
• (2-Bromophenyl)(m-tolyl)methanol
• 1250736-62-9
• 2-Bromo-3'-methylbenzhydrol
• AKOS010994070

• MDL： MFCD12964428
• Inchi： 1S/C14H13BrO/c1-10-5-4-6-11(9-10)14(16)12-7-2-3-8-13(12)15/h2-9,14,16H,1H3
• InChI Key： IJTNZYNYUPQFBO-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Br)(C1=CC=CC(C)=C1)O

Computed Properties

• Exact Mass: 276.01498Da
• Monoisotopic Mass: 276.01498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on Benzenemethanol, 2-bromo-α-(3-methylphenyl)-

Comprehensive Overview of Benzenemethanol, 2-bromo-α-(3-methylphenyl)- (CAS No. 1250736-62-9)

Benzenemethanol, 2-bromo-α-(3-methylphenyl)- (CAS No. 1250736-62-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique brominated and methyl-substituted benzene structure, serves as a valuable intermediate in the development of advanced materials and bioactive molecules. Its molecular formula and structural features make it a subject of interest for researchers exploring novel synthetic pathways and applications.

The chemical properties of Benzenemethanol, 2-bromo-α-(3-methylphenyl)- include a distinct aromatic ring system with a bromine atom at the 2-position and a methylphenyl group at the α-position. This configuration contributes to its reactivity and utility in various chemical transformations. The presence of the bromine atom enhances its potential for cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. Researchers often leverage this compound in palladium-catalyzed reactions and other transition metal-mediated processes to construct more elaborate molecular architectures.

In recent years, the demand for Benzenemethanol derivatives has surged due to their role in the development of pharmaceutical intermediates and agrochemicals. The compound’s ability to act as a building block for bioactive molecules has positioned it as a critical component in drug discovery programs. For instance, its structural motifs are frequently incorporated into molecules targeting central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine and personalized therapeutics.

From a commercial perspective, Benzenemethanol, 2-bromo-α-(3-methylphenyl)- is supplied by specialized chemical manufacturers catering to the research and industrial sectors. Its synthesis typically involves multi-step organic reactions, including Friedel-Crafts alkylation and bromination, followed by purification to achieve high purity levels. The compound���s stability under standard laboratory conditions makes it a reliable reagent for academic and industrial laboratories alike.

The applications of CAS No. 1250736-62-9 extend beyond pharmaceuticals. It is also explored in material science, particularly in the design of organic semiconductors and liquid crystals. These materials are pivotal in the development of next-generation electronic devices, such as flexible displays and organic light-emitting diodes (OLEDs), which are currently at the forefront of consumer electronics innovation. The compound’s aromatic and electron-rich structure contributes to the tunability of these materials, addressing the growing demand for sustainable and high-performance technologies.

Environmental and safety considerations are paramount when handling Benzenemethanol, 2-bromo-α-(3-methylphenyl)-. While it is not classified as a hazardous substance under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers are encouraged to consult Safety Data Sheets (SDS) and adhere to institutional guidelines to ensure safe usage and disposal.

In the context of SEO optimization and user queries, this compound is often searched in relation to “brominated benzene derivatives”, “synthetic intermediates for drug discovery”, and “applications of aromatic alcohols in material science”. These search trends reflect the compound’s relevance in cutting-edge research and its potential to address contemporary challenges in healthcare and technology. By integrating these keywords, this article aims to provide a comprehensive resource for scientists, procurement specialists, and industry stakeholders.

Looking ahead, the versatility of Benzenemethanol, 2-bromo-α-(3-methylphenyl)- ensures its continued prominence in chemical research. As advancements in green chemistry and catalytic processes evolve, the compound’s role in sustainable synthesis is expected to expand. Collaborative efforts between academia and industry will likely uncover new applications, further solidifying its importance in the global chemical landscape.